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These application notes provide a comprehensive overview of the technologies and
methodologies used to impart water resistance to paper and packaging materials. The following
sections detail various treatment methods, quantitative performance data, and standardized
experimental protocols for evaluating the efficacy of these treatments.

Introduction to Water-Resistant Treatments for
Paper and Packaging

Paper and paperboard are fundamentally hydrophilic due to their cellulosic fiber structure. To
overcome this limitation for applications requiring moisture resistance, various treatments are
employed. These treatments can be broadly categorized as internal sizing, surface sizing, and
coatings.[1][2][3]

« Internal Sizing: Water-resistant agents are added to the pulp slurry before the paper sheet is
formed.[1][2] This method provides uniform water resistance throughout the entire sheet.[1]
Common internal sizing agents include rosin with alum and synthetic polymers.[2]

o Surface Sizing: A sizing agent is applied to the surface of the formed and partially dried
paper sheet.[2][4] This process improves surface strength, printability, and water resistance
by forming a protective film.[3][4] Starch solutions are commonly used for surface sizing.[2]
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» Coatings: A distinct layer of a barrier material is applied to the paper surface. This is a highly
effective method for achieving significant water and moisture vapor resistance.[5][6]
Common coating materials include waxes, polyethylene, and other polymers.[5][7][8]

Water-resistant paper and packaging are crucial for protecting moisture-sensitive products
such as food, pharmaceuticals, and cosmetics during storage and transportation.[5] The
selection of a specific water-resistant treatment depends on the required level of protection,
cost, and desired end-of-life characteristics of the packaging (e.g., recyclability or
compostability).[5][9]

Quantitative Performance Data

The effectiveness of water-resistant treatments is quantified using several standard tests. The
following tables summarize typical performance data for various treatments.

Table 1: Effect of Wax Coatings on Paper Properties

Improvement Improvement Improvement
Treatment in Water Vapor in Tensile in Elastic Reference
Barrier Strength (TS) Modulus (E)
Beeswax
_ ~T7% ~26% ~46% [7][8][10]
Coating
Lowers water _
Improves tensile
Carnauba Wax vapor
Coati bility b strength by - [11]
oatin ermeabili
g p y Dy 175%

65%

Table 2: Wet Tensile Strength of Paper

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://greenearthtechbd.com/single_product/4
https://www.mcpolymers.com/library/barrier-coatings-food-packaging/
https://greenearthtechbd.com/single_product/4
https://pmc.ncbi.nlm.nih.gov/articles/PMC11926751/
https://pubs.acs.org/doi/10.1021/acsenvironau.4c00055
https://greenearthtechbd.com/single_product/4
https://greenearthtechbd.com/single_product/4
https://www.packnode.org/en/sustainability/water-resistant-paper-replacing-plastic
https://pmc.ncbi.nlm.nih.gov/articles/PMC11926751/
https://pubs.acs.org/doi/10.1021/acsenvironau.4c00055
https://acs.figshare.com/articles/journal_contribution/Wax_Coatings_for_Paper_Packaging_Applications_Study_of_the_Coating_Effect_on_Surface_Mechanical_and_Barrier_Properties/28046894
https://www.kymc.com/msg/wax-coating-for-packaging-applications.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Wet Tensile
Paper Type Strength (% of Dry
Strength)

Description Reference

Partial wet-strength,

may be designed to

Medium Wet-Strength ~ 10-15% _ _ , [12]
dissolve in caustic
solutions.
_ _ Resists breaking and
High Wet-Strength 15-25% or higher ) [12]
tearing when wet.
A general benchmark
True Wet-Strength o
At least 10% or 15% for defining a wet- [13]
Grade
strength paper.
Table 3: Water Contact Angle of Coated Paper
. . Water Contact .
Coating Material Classification Reference
Angle (0)
Uncoated Paper <90° Hydrophilic [14]
Paraffin Wax 103° Hydrophobic [7]
Soybean Oil-Based )
82° or 95° Hydrophobic [7]
Waxes
Hydrophobic ]
o Up to 142° Superhydrophobic [15]
Nanosilica in PMMA
Superhydrophobic 159° (advancing),
.p yerop ( ] 9 Superhydrophobic [16]
Paint 140° (receding)
Experimental Protocols
Detailed methodologies for key experiments are provided below.
Protocol for Cobb Water Absorption Test
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This test determines the amount of water absorbed by the surface of paper or board in a
specified time.[17][18]

Materials:

o Cobb tester apparatus

o Balance (accurate to 0.01 g)
e Stopwatch

 Blotting paper

e Hand roller

« Distilled or deionized water

o Paper or paperboard samples
Procedure:

o Sample Preparation: Cut a representative sample of the paper or board to be tested. The
sample should be larger than the clamping ring of the Cobb tester.[19]

« Initial Weighing: Weigh the sample to the nearest 0.01 g. This is the "Dry Weight".[20]

o Test Setup: Place the sample on the rubber mat of the Cobb tester with the surface to be
tested facing up. Securely clamp the metal ring onto the sample to prevent any leakage.[18]
[19]

o Water Application: Pour a specified volume of water (typically 100 ml) into the cylinder. Start
the stopwatch immediately.[19][20] The standard test duration is typically 60 or 120 seconds.
[18][20]

o Water Removal: At the end of the specified time, pour the water out of the cylinder and
quickly unclamp the sample. Place the sample on a sheet of blotting paper with the wet side
up. Place another sheet of blotting paper on top and use the hand roller to remove excess
water by rolling it once forward and once backward without applying downward pressure.[19]
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» Final Weighing: Immediately weigh the blotted sample to the nearest 0.01 g. This is the "Wet
Weight".[20]

» Calculation: Calculate the Cobb value using the following formula:[18][20] Cobb Value (g/m?)
= (Wet Weight - Dry Weight) x 100

Protocol for Wet Tensile Strength Test

This test measures the tensile strength of paper or paperboard after it has been saturated with
water.[21][22][23]

Materials:

Tensile testing machine

Specimen cutter

Distilled water

Immersion tray or Finch cup

Paper or paperboard samples

Procedure:

o Sample Preparation: Cut the paper or paperboard samples to standard dimensions (e.g., 15
mm wide).[22]

e Saturation: Immerse the samples in distilled water for a specified period to ensure complete
saturation.[22] Alternatively, a Finch cup can be used to wet a specific area of the sample.

o Tensile Testing: Place the wet sample into the grips of the tensile testing machine. Apply a
constant rate of elongation until the sample breaks.[22]

» Data Recording: Record the maximum force required to break the sample.

o Calculation: The wet tensile strength is typically expressed in kilonewtons per meter (kN/m).
[22] The wet strength retention can be calculated as follows:[22] Wet Strength Retention (%)
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= (Wet Tensile Strength / Dry Tensile Strength) x 100

Protocol for Contact Angle Measurement

This measurement quantifies the wettability of a solid surface by a liquid, indicating its
hydrophobic or hydrophilic nature.[14][24]

Materials:

Contact angle goniometer with a high-resolution camera

Syringe with a fine needle

Distilled water

Paper or coated paper samples

Procedure:

Sample Placement: Place the paper sample on the stage of the contact angle goniometer.

» Droplet Deposition: Using the syringe, carefully deposit a small droplet of distilled water onto
the surface of the sample.

e Image Capture: The camera captures a side-view image of the droplet on the surface.

e Angle Measurement: The software analyzes the image and measures the angle formed at
the three-phase boundary where the liquid, gas, and solid intersect.[14]

 Interpretation: A contact angle greater than 90° indicates a hydrophobic surface, while an
angle less than 90° indicates a hydrophilic surface.[14][25] A contact angle above 150° is
considered superhydrophobic.[24]

Visualizations
Signaling Pathways and Mechanisms
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Caption: Mechanisms of imparting water resistance to paper.

Experimental Workflows
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Caption: Experimental workflow for the Cobb Water Absorption Test.
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Caption: Experimental workflow for the Wet Tensile Strength Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Internal Sizing and Surface Sizing Differences and Benefits for Paper Producers -
AMAZON [amazon-chem.cn]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b095788?utm_src=pdf-body-img
https://www.benchchem.com/product/b095788?utm_src=pdf-custom-synthesis
https://www.amazon-chem.cn/research-developme/internal-sizing-and-surface-sizing-differences-and-benefits-for-paper-producers/
https://www.amazon-chem.cn/research-developme/internal-sizing-and-surface-sizing-differences-and-benefits-for-paper-producers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2. printwiki.org [printwiki.org]
3. Sizing - Wikipedia [en.wikipedia.org]

4. Surface Sizing vs. Internal Sizing: What's the Difference in Papermaking? - Golden Paper
Company Limited [goldenpapergroup.com]

5. greenearthtechbd.com [greenearthtechbd.com]
6. mcpolymers.com [mcpolymers.com]

7. Wax Coatings for Paper Packaging Applications: Study of the Coating Effect on Surface,
Mechanical, and Barrier Properties - PMC [pmc.ncbi.nlm.nih.gov]

8. pubs.acs.org [pubs.acs.org]
9. packnode.org [packnode.org]

10. Item - Wax Coatings for Paper Packaging Applications: Study of the Coating Effect on
Surface, Mechanical, and Barrier Properties - American Chemical Society - Figshare
[acs.figshare.com]

11. Wax Coating for Packaging Applications [kymc.com]

12. Understanding wet-strength paper | Nissha Metallizing [nisshametallizing.com]
13. By Type: Wet Strength | Tinius Olsen [tiniusolsen.com]

14. nanoscience.com [nanoscience.com]

15. Hydrophobic paper coating with silicone oil-laden nano-silica as a sustainable packaging
solution - European Coatings [european-coatings.com]

16. pubs.aip.org [pubs.aip.org]
17. What is the Cobb Water Absorption Test Device and How to Use It? [devotrans.com]

18. What is Cobb Testing? Importance, Standard Procedures, & Applications
[testronixinstruments.com]

19. Purpose And Standard Operating Procedure Of Cobb Sizing Tester [prestogroup.com]
20. What is Cobb Tester? Formula, Procedure, & Applications [prestoinstruments.com]
21. ipstesting.com [ipstesting.com]

22. Wet and Dry Tensile Tests for Paper and Board Materials [devotrans.com]

23. zwickroell.com [zwickroell.com]

24. measurlabs.com [measurlabs.com]

25. Natural Polymer-Based Coatings for Animal-Derived Products: A Review of Applications,
Functionality, Characterization, and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://printwiki.org/Sizing
https://en.wikipedia.org/wiki/Sizing
https://www.goldenpapergroup.com/blog/surface-sizing-vs-internal-sizing-papermaking.html
https://www.goldenpapergroup.com/blog/surface-sizing-vs-internal-sizing-papermaking.html
https://greenearthtechbd.com/single_product/4
https://www.mcpolymers.com/library/barrier-coatings-food-packaging/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11926751/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11926751/
https://pubs.acs.org/doi/10.1021/acsenvironau.4c00055
https://www.packnode.org/en/sustainability/water-resistant-paper-replacing-plastic
https://acs.figshare.com/articles/journal_contribution/Wax_Coatings_for_Paper_Packaging_Applications_Study_of_the_Coating_Effect_on_Surface_Mechanical_and_Barrier_Properties/28046894
https://acs.figshare.com/articles/journal_contribution/Wax_Coatings_for_Paper_Packaging_Applications_Study_of_the_Coating_Effect_on_Surface_Mechanical_and_Barrier_Properties/28046894
https://acs.figshare.com/articles/journal_contribution/Wax_Coatings_for_Paper_Packaging_Applications_Study_of_the_Coating_Effect_on_Surface_Mechanical_and_Barrier_Properties/28046894
https://www.kymc.com/msg/wax-coating-for-packaging-applications.html
https://www.nisshametallizing.com/en/understanding-wet-strength-paper
https://www.tiniusolsen.com/by_type/wet-strength-test/
https://www.nanoscience.com/techniques/tensiometry/contact-angle-measurements-and-wettability/
https://www.european-coatings.com/news/application-areas/hydrophobic-paper-coating-with-silicone-oil-laden-nano-silica-as-a-sustainable-packaging-solution/
https://www.european-coatings.com/news/application-areas/hydrophobic-paper-coating-with-silicone-oil-laden-nano-silica-as-a-sustainable-packaging-solution/
https://pubs.aip.org/aip/pof/article/27/3/032107/259799/Dynamic-contact-angle-measurements-on
https://devotrans.com/en/what-is/what-is-the-cobb-water-absorption-test-device-and-how-to-use-it.html
https://www.testronixinstruments.com/blog/what-is-cobb-testing/
https://www.testronixinstruments.com/blog/what-is-cobb-testing/
https://www.prestogroup.com/articles/purpose-and-standard-operating-procedure-of-cobb-sizing-tester/
https://prestoinstruments.com/blogs/what-is-cobb-tester-formula-procedure-applications
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-456-wet-tensile-strength/
https://devotrans.com/en/what-is/wet-and-dry-tensile-tests-for-paper-and-board-materials.html
https://www.zwickroell.com/industries/paper-cardboard-tissues/paper/wet-tensile-test-iso-3781tappi-t-456/
https://measurlabs.com/methods/contact-angle-measurement/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12248825/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12248825/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols for Water-Resistant
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[https://www.benchchem.com/product/b095788#application-in-water-resistant-paper-and-
packaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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